Cas no 294852-99-6 (1-Allyl-3,5-dibromo-1H-1,2,4-triazole)

• Product Name: 1-Allyl-3,5-dibromo-1H-1,2,4-triazole
• CAS No: 294852-99-6
• MF: C₅H₅Br₂N₃
• MW: 266.921298742294
• MDL: MFCD01416038
• CID: 4712219
• Update Time: 2025-05-25

1-Allyl-3,5-dibromo-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-Allyl-3,5-dibromo-1H-1,2,4-triazole
• 3,5-Dibromo-1-(prop-2-en-1-yl)-1H-1,2,4-triazole

• MDL： MFCD01416038
• Inchi： 1S/C5H5Br2N3/c1-2-3-10-5(7)8-4(6)9-10/h2H,1,3H2
• InChI Key： WURQZLPPUWYGBE-UHFFFAOYSA-N
• SMILES： BrC1=NC(=NN1CC=C)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 130
• Topological Polar Surface Area: 30.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 1-Allyl-3,5-dibromo-1H-1,2,4-triazole

Research Brief on 1-Allyl-3,5-dibromo-1H-1,2,4-triazole (CAS: 294852-99-6): Recent Advances and Applications

1-Allyl-3,5-dibromo-1H-1,2,4-triazole (CAS: 294852-99-6) is a halogenated triazole derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry, agrochemicals, and material science. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and potential industrial applications. The compound's unique structural features, including the allyl group and bromine substituents, contribute to its reactivity and functional diversity, making it a valuable scaffold for further chemical modifications.

Recent studies have highlighted the role of 1-Allyl-3,5-dibromo-1H-1,2,4-triazole as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of triazole-based inhibitors targeting bacterial enzymes, showcasing its relevance in addressing antibiotic resistance. The bromine atoms in the molecule facilitate further functionalization through cross-coupling reactions, enabling the creation of diverse libraries of bioactive molecules.

In addition to its medicinal applications, this compound has shown promise in agrochemical research. A 2024 report in Pest Management Science detailed its use as a precursor for fungicides with enhanced activity against Fusarium species. The allyl group's reactivity allows for the introduction of additional functional groups, tailoring the compound's properties to specific agricultural needs. Furthermore, computational studies have provided insights into the molecular interactions underlying its bioactivity, aiding in the rational design of more effective derivatives.

From a synthetic chemistry perspective, advancements in green chemistry have optimized the production of 1-Allyl-3,5-dibromo-1H-1,2,4-triazole, reducing the reliance on hazardous reagents. A recent Green Chemistry article (2024) described a solvent-free, catalyst-assisted method that improves yield and minimizes environmental impact. These developments are critical for scaling up production while adhering to sustainability goals.

In conclusion, 1-Allyl-3,5-dibromo-1H-1,2,4-triazole (CAS: 294852-99-6) represents a multifaceted compound with broad applicability across multiple scientific disciplines. Ongoing research continues to uncover its potential, particularly in drug discovery and agrochemical innovation. Future studies may explore its utility in materials science, such as in the development of functional polymers or catalysts, further expanding its industrial relevance.